Cas no 165554-83-6 (1H-Pyrazol-5-ol, 1-methyl-4-[2-(methylamino)ethyl]-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazol-5-ol, 1-methyl-4-[2-(methylamino)ethyl]-3-(trifluoromethyl)-
• CAS No: 165554-83-6
• MF: C₈H₁₂F₃N₃O
• MW: 223.195591926575
• CID: 1345077
• Update Time: 2024-08-17

1H-Pyrazol-5-ol, 1-methyl-4-[2-(methylamino)ethyl]-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-ol, 1-methyl-4-[2-(methylamino)ethyl]-3-(trifluoromethyl)-

• Inchi： 1S/C8H12F3N3O/c1-12-4-3-5-6(8(9,10)11)13-14(2)7(5)15/h12,15H,3-4H2,1-2H3
• InChI Key： KXRHPKWNQASCDB-UHFFFAOYSA-N
• SMILES： N1(C)C(O)=C(CCNC)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 223.09336

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 290.2±35.0 °C(Predicted)
• PSA: 50.08
• pka: 7.86±0.50(Predicted)